Cas no 13691-28-6 (1-(4-Aminophenyl)-5-methyl-2-pyrrolidinone)

• Product Name: 1-(4-Aminophenyl)-5-methyl-2-pyrrolidinone
• CAS No: 13691-28-6
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD09864609
• CID: 186633
• PubChem ID: 351679
• Update Time: 2025-05-20

1-(4-Aminophenyl)-5-methyl-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Aminophenyl)-5-methylpyrrolidin-2-one
• 2-Pyrrolidinone,1-(4-aminophenyl)-5-methyl-
• 1-(4-aminophenyl)-5-methyl-2-pyrrolidinone(SALTDATA: FREE)
• 1-(4-amino-phenyl)-5-methyl-pyrrolidin-2-one
• 1-(4-Aminophenyl)-5-methyl-2-pyrrolidinone
• NSC-522651
• FT-0679100
• 13691-28-6
• DTXSID00326015
• LS-02000
• NSC522651
• CS-0324435
• AKOS000321640
• MFCD09864609
• AKOS016345406

• MDL： MFCD09864609
• Inchi： 1S/C11H14N2O/c1-8-2-7-11(14)13(8)10-5-3-9(12)4-6-10/h3-6,8H,2,7,12H2,1H3
• InChI Key： WVPDRVCSLZCQAW-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)N1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 190.11100
• Monoisotopic Mass: 190.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.169
• Boiling Point: 450.4°C at 760 mmHg
• Flash Point: 226.2°C
• Refractive Index: 1.598
• PSA: 46.33000
• LogP: 2.43030

1-(4-Aminophenyl)-5-methyl-2-pyrrolidinone Security Information

• HazardClass：IRRITANT

Additional information on 1-(4-Aminophenyl)-5-methyl-2-pyrrolidinone

Comprehensive Guide to 1-(4-Aminophenyl)-5-methyl-2-pyrrolidinone (CAS No. 13691-28-6): Properties, Applications, and Market Insights

1-(4-Aminophenyl)-5-methyl-2-pyrrolidinone (CAS No. 13691-28-6) is a specialized organic compound with a unique structure that combines an aromatic amine group with a pyrrolidinone ring. This chemical has garnered significant attention in pharmaceutical and material science research due to its versatile properties. In this article, we delve into its molecular characteristics, synthesis methods, industrial applications, and emerging trends, addressing common queries like "What is 1-(4-Aminophenyl)-5-methyl-2-pyrrolidinone used for?" and "How to synthesize 13691-28-6?".

The compound's molecular formula, C11H14N2O, reveals a balanced hydrophobicity-hydrophilicity profile, making it valuable for drug design. Researchers highlight its role as a building block in heterocyclic chemistry, particularly in developing central nervous system (CNS) targeting agents. Recent studies (2023-2024) explore its potential in creating novel neuroprotective compounds, aligning with growing interest in neurodegenerative disease treatments.

From a synthetic perspective, 1-(4-Aminophenyl)-5-methyl-2-pyrrolidinone is typically produced through catalytic hydrogenation of corresponding nitro precursors or ring-closure reactions of amino acid derivatives. Industry reports indicate a 5-7% annual demand growth for this intermediate, driven by pharmaceutical R&D in Asia-Pacific markets. Analytical techniques like HPLC purity testing and NMR characterization are crucial for quality control, as purity grades above 98% are often required for research applications.

Environmental and regulatory aspects show this compound falls under REACH compliance with proper handling protocols. While not classified as hazardous under GHS standards, workplace safety measures recommend PPE usage during handling. The substance's melting point (190-193°C) and solubility profile (soluble in DMSO, ethanol) make it practical for laboratory applications. Current patent analysis reveals increasing use in photoactive materials and OLED intermediates, reflecting the electronics industry's growing interest.

Market intelligence suggests that 13691-28-6 suppliers are expanding production capacities to meet rising demand from contract research organizations and generic drug manufacturers. Price trends indicate moderate stability, with technical-grade material trading at $120-150/kg in 2024 Q2. For researchers inquiring "Where to buy 1-(4-Aminophenyl)-5-methyl-2-pyrrolidinone?", verified suppliers typically provide MSDS documentation and custom synthesis options for bulk quantities.

Emerging applications include its use as a ligand in catalytic systems and precursor for conductive polymers. A 2024 study published in Advanced Materials Interfaces demonstrated its utility in creating self-healing coatings, addressing sustainability concerns in materials science. These developments position CAS 13691-28-6 as a compound with expanding relevance across multiple high-tech industries.

Storage recommendations emphasize protection from light in cool, dry conditions, with typical shelf lives of 24 months when properly sealed. Analytical certificates should specify residual solvent levels and heavy metal content for critical applications. As regulatory landscapes evolve, compliance with ICH guidelines for pharmaceutical intermediates becomes increasingly important for global suppliers.